1-(2-((3-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one

• IUPAC Name: 1-[2-[(3-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-2-phenoxypropan-1-one
• InChI: InChI=1S/C20H22N2O2S/c1-15-7-6-8-17(13-15)14-25-20-21-11-12-22(20)19(23)16(2)24-18-9-4-3-5-10-18/h3-10,13,16H,11-12,14H2,1-2H3
• InChI Key: AFDGACOZXXUNKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CSC2=NCCN2C(=O)C(C)OC3=CC=CC=C3
• Molecular Formula: C20H22N2O2S
• Molecular Weight: 354.5 g/mol

Description

1-(2-((3-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one is a chemical compound that has been synthesized for various scientific research applications. This compound has gained attention due to its potential therapeutic effects in treating various diseases.

Scientific Research Applications

Heterocyclic Chemistry and Tautomerization

• Formation of N-Heterocyclic Carbenes : 2-(Imidazolium-1-yl)phenolates, related to the compound , are studied for their ability to form N-heterocyclic carbenes (NHCs) through tautomerization. These NHCs are then trapped as thiones and can form complexes with palladium and boron, leading to the development of new heterocyclic ring systems. This research is significant in the field of organometallic and coordination chemistry (Liu et al., 2016).

Fluorescence and Coordination Chemistry

• Synthesis and Fluorescence Properties : Compounds structurally related to 1-(2-((3-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one have been synthesized and analyzed for their fluorescence properties, particularly in coordination with Zn2+ ions. This research has implications for the development of fluorescent probes in biochemistry and materials science (Zheng Wen-yao, 2012).

Imidazole-Based Heterocycles in Organic Synthesis

• Building Blocks in Heterocycle Synthesis : The derivative compounds of 1-(2-((3-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one serve as key building blocks in the synthesis of complex heterocycles. These compounds have the potential to create various annulated heterocyclic systems, contributing to advancements in organic synthesis (Ried & Eltz, 1988).

Antiviral and Biological Activities

• Antiviral Activity of Benzyl-Substituted Derivatives : Imidazo[1,5-a]-1,3,5-triazine derivatives, which are structurally similar to the compound , have been synthesized and evaluated for their inhibitory effects on various viruses. These studies are crucial in the development of new antiviral agents (Golankiewicz et al., 1995).